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Compound of Interest

Compound Name: Sodium acetate-d3

Cat. No.: B083266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on deuterated sodium acetate

(Sodium Acetate-d3), a vital tool in various scientific disciplines. This document covers its

chemical and physical properties, detailed experimental protocols for its application, and its role

in key metabolic and signaling pathways.

Chemical Identity and Properties
Deuterated sodium acetate, systematically named sodium acetate-d3, is the sodium salt of

deuterated acetic acid. In this isotopically labeled compound, the three hydrogen atoms of the

methyl group are replaced with deuterium atoms.

CAS Number: 39230-37-0

Synonyms: Acetic-d3 acid sodium salt

Physicochemical Properties
The table below summarizes the key physicochemical properties of deuterated sodium acetate.
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Property Value Reference(s)

Molecular Formula C₂D₃NaO₂ [1][2]

Molecular Weight 85.05 g/mol [1][2]

Appearance White crystalline solid [3]

Melting Point >300 °C (decomposes) [4]

Isotopic Purity Typically ≥99 atom % D [4]

Chemical Purity Typically ≥98% [1]

Solubility Soluble in water [3]

Synthesis of Deuterated Sodium Acetate
The synthesis of sodium acetate-d3 is typically achieved through the neutralization of acetic

acid-d4 with a sodium base, such as sodium hydroxide or sodium bicarbonate. The use of

deuterated starting materials is crucial to ensure high isotopic enrichment of the final product.

Experimental Protocol: Synthesis from Acetic Acid-d4
and Sodium Hydroxide
This protocol outlines a general procedure for the laboratory-scale synthesis of sodium
acetate-d3.

Materials:

Acetic acid-d4 (CD₃COOD)

Sodium hydroxide (NaOH)

Anhydrous diethyl ether

Magnetic stirrer and stir bar

Round-bottom flask
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Dropping funnel

Büchner funnel and filter paper

Vacuum oven

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve a known molar equivalent of sodium hydroxide in a minimal amount of water. Place

the flask in an ice bath to cool.

Addition of Acetic Acid-d4: Slowly add one molar equivalent of acetic acid-d4 to the sodium

hydroxide solution using a dropping funnel while continuously stirring. The reaction is

exothermic, and maintaining a low temperature is crucial to control the reaction rate.

Reaction Completion: After the addition is complete, allow the mixture to stir at room

temperature for an additional hour to ensure the reaction goes to completion.

Precipitation and Isolation: Add anhydrous diethyl ether to the aqueous solution to precipitate

the sodium acetate-d3.

Filtration: Collect the precipitated white solid by vacuum filtration using a Büchner funnel.

Washing: Wash the collected solid with a small amount of cold anhydrous diethyl ether to

remove any unreacted starting materials and impurities.

Drying: Dry the purified sodium acetate-d3 in a vacuum oven at a temperature below its

decomposition point to obtain a fine, white powder.

Characterization: Confirm the identity and isotopic purity of the synthesized sodium acetate-
d3 using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and mass

spectrometry.

Applications and Experimental Protocols
Deuterated sodium acetate is a versatile tool in metabolic research, particularly in studies

utilizing Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry (MS). Its
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primary application is as a tracer to investigate metabolic pathways.

Metabolic Flux Analysis (MFA)
Sodium acetate-d3 is extensively used as a stable isotope tracer in metabolic flux analysis to

quantitatively study cellular metabolism. Once it enters the cell, it is converted to acetyl-CoA, a

central molecule in numerous anabolic and catabolic pathways. By tracking the incorporation of

deuterium into downstream metabolites, researchers can elucidate the activity of pathways

such as the Krebs cycle (TCA cycle) and fatty acid synthesis.

This protocol, originally for ¹³C-labeled sodium acetate, can be adapted for sodium acetate-d3.

Materials:

Cultured cells of interest

Standard cell culture medium

Labeling medium (standard medium supplemented with sodium acetate-d3, typically 0.5-5

mM)

Dialyzed fetal bovine serum (to minimize unlabeled acetate)

Ice-cold phosphate-buffered saline (PBS)

Metabolite extraction solvent (e.g., 80% methanol)

Procedure:

Cell Seeding: Plate cells at a density that ensures they are in the exponential growth phase

at the time of harvest.

Media Preparation: Prepare the labeling medium containing the desired concentration of

sodium acetate-d3.

Labeling: Remove the standard culture medium and replace it with the labeling medium.
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Incubation: Culture the cells for a predetermined time to achieve isotopic steady state. This

duration should be optimized for the specific cell line and experimental goals (typically 24-48

hours).

Harvesting: Aspirate the labeling medium and quickly wash the cells with ice-cold PBS.

Metabolite Extraction:

Immediately add ice-cold extraction solvent to quench metabolism.

Scrape the cells and collect the cell lysate.

Centrifuge the lysate at high speed (e.g., 14,000 x g) at 4°C for 10 minutes to pellet cell

debris and proteins.

Collect the supernatant containing the polar metabolites.

Dry the supernatant using a vacuum concentrator.

Reconstitute the dried metabolites in a suitable solvent for MS or NMR analysis.

NMR Spectroscopy
Deuterated sodium acetate is a suitable reference standard for NMR spectroscopy. It is also

used to probe metabolic pathways in vivo and in vitro.

Materials:

Sodium acetate-d3

Deuterated solvent (e.g., Deuterium Oxide - D₂O)

Internal standard for quantitative NMR (e.g., TSP or DSS)

Dilute DCl or NaOD for pH adjustment

5 mm NMR tubes

Procedure:
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Dissolution: Dissolve the sodium acetate-d3 powder in the chosen deuterated solvent to a

typical concentration of 10-50 mM for high-resolution NMR.

Internal Standard: For quantitative analysis, add a known concentration of an internal

standard.

pH Adjustment: Adjust the pH of the sample to the desired range (e.g., physiological pH 7.0-

7.4) using small volumes of dilute DCl or NaOD.

Transfer to NMR Tube: Transfer approximately 500-600 µL of the final solution into a clean,

high-quality 5 mm NMR tube.

Homogenization: Gently vortex the NMR tube to ensure a homogeneous solution before

placing it in the NMR spectrometer.

Signaling and Metabolic Pathways
Metabolic Fate of Acetate
Upon entering a cell, acetate is converted to acetyl-CoA. This acetyl-CoA can then enter

various metabolic pathways, most notably the Tricarboxylic Acid (TCA) cycle for energy

production or be used as a building block for fatty acid synthesis.

Acetate AcetylCoA
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Fatty Acid
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Metabolic fate of Sodium Acetate-d3.

Wnt/β-catenin Signaling Pathway
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Recent studies have suggested that sodium acetate can influence cellular signaling pathways.

For instance, in rabbit cecum epithelial cells, sodium acetate has been shown to stimulate

proliferation and migration by activating the Wnt/β-catenin pathway.
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Activation of Wnt/β-catenin pathway by sodium acetate.

Conclusion
Deuterated sodium acetate is an indispensable tool for researchers in the life sciences. Its

utility as a metabolic tracer provides deep insights into cellular physiology and disease states.

The protocols and pathway information provided in this guide are intended to facilitate the

effective use of this powerful research chemical in drug development and fundamental scientific

inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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